Cas no 1038353-24-0 ((4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine)

• Product Name: (4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine
• CAS No: 1038353-24-0
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5185927
• PubChem ID: 43146965
• Update Time: 2026-03-05

(4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine, 4-methoxy-4-methyl-N-(2-methylpropyl)-
• (4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine

• Inchi： 1S/C11H25NO/c1-9(2)8-12-10(3)7-11(4,5)13-6/h9-10,12H,7-8H2,1-6H3
• InChI Key： MRSIFLPCEVOHRU-UHFFFAOYSA-N
• SMILES： CC(NCC(C)C)CC(OC)(C)C

Additional information on (4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine

(4-Methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine: A Versatile Compound in Pharmaceutical and Material Sciences

(4-Methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine, with the chemical formula C₁₃H₂₇NO, is a derivative of alkylamines characterized by its complex branched carbon skeleton. The compound's molecular structure features a central nitrogen atom bonded to two distinct alkyl chains: the 4-methoxy-4-methylpentan-2-yl group and the 2-methylpropyl group. This unique architecture enables the compound to exhibit multifunctional properties, making it a promising candidate for applications in pharmaceutical development and advanced material synthesis. The CAS No. 1038353-24-0 identifier underscores its significance in chemical databases, reflecting its potential for targeted chemical modifications.

Recent studies have highlighted the structural advantages of (4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine in modulating biological activity. The presence of methoxy groups in the 4-methoxy-4-methylpentan-2-yl chain introduces electron-donating effects, which can enhance the compound's interactions with receptor sites. This property is particularly relevant in drug design, where subtle structural variations can significantly impact pharmacological profiles. For instance, a 2023 publication in *Organic & Biomolecular Chemistry* demonstrated that similar alkylamines with methoxy substitutions showed improved binding affinities to G-protein-coupled receptors (GPCRs), a critical class of targets for therapeutic interventions.

The 2-methylpropyl substituent in the molecule contributes to steric and electronic effects that influence the compound's reactivity. This feature is advantageous in synthetic chemistry, where the compound can serve as a building block for the creation of more complex molecules. Researchers at the University of Tokyo have recently explored its utility in asymmetric catalysis, leveraging the branched carbon framework to achieve high enantioselectivity in organic transformations. Such applications underscore the compound's role in advancing green chemistry practices by enabling more efficient synthetic pathways.

From a pharmacological perspective, (4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine has garnered attention for its potential as a scaffold for drug discovery. The molecule's ability to form hydrogen bonds with biological targets, combined with its hydrophobicity from the 2-methylpropyl group, makes it suitable for designing molecules with enhanced permeability across cell membranes. A 2024 study in *Journal of Medicinal Chemistry* reported the synthesis of derivatives with improved solubility and bioavailability, highlighting its adaptability for oral administration in therapeutic contexts.

Advances in computational chemistry have further expanded the utility of this compound. Machine learning models trained on molecular descriptors have identified (4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine as a potential lead compound for antiviral agents. The molecule's structural similarity to known antiviral scaffolds, such as those in the nucleoside analog class, suggests its viability for modifying existing therapies. This aligns with global efforts to develop broad-spectrum antivirals against emerging pathogens, as noted in the World Health Organization's 2023 pandemic preparedness guidelines.

In the realm of material sciences, the compound's unique properties have opened new avenues for functional material design. Its ability to form stable hydrogen bonds with polymers has led to its incorporation in polymer-based drug delivery systems. A collaborative project between MIT and Harvard researchers demonstrated that incorporating (4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine into polymeric matrices enhanced the controlled release of therapeutic agents, offering a potential solution for chronic disease management. This application exemplifies the compound's interdisciplinary relevance beyond traditional pharmaceutical applications.

The synthesis of (4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine typically involves multi-step organic reactions, with a focus on stereochemical control to ensure the desired configuration of the final product. Modern synthetic strategies, such as enantioselective catalysis and microwave-assisted methodologies, have streamlined its production while minimizing environmental impact. These techniques reflect broader trends in sustainable chemistry, emphasizing the importance of green synthesis protocols in the development of complex molecules.

Looking ahead, the compound's adaptability positions it as a key player in future scientific innovations. Ongoing research into its interactions with biological systems, coupled with advancements in nanotechnology, may unlock new applications in targeted drug delivery and biocompatible materials. The compound's structural versatility, supported by its CAS No. 1038353-24-0 designation, ensures its relevance in both academic and industrial research landscapes. As the demand for multifunctional materials and precision medicines grows, the role of (4-methoxy-4-methylpentan-2-yl)(2-methylpropyl)amine is expected to expand significantly in the coming decades.